Cas no 1091599-75-5 (5-bromo-3-chloro-6-methylpyridin-2(1H)-one)
1091599-75-5 structure
Product Name:5-bromo-3-chloro-6-methylpyridin-2(1H)-one
CAS No:1091599-75-5
MF:C6H5BrClNO
MW:222.466999769211
CID:6960157
PubChem ID:68520351
Update Time:2025-06-25
5-bromo-3-chloro-6-methylpyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-chloro-6-methylpyridin-2-ol
- 5-bromo-3-chloro-6-methylpyridin-2(1H)-one
- SCHEMBL3123895
- DB-206856
- PEKVCTLNJKQROM-UHFFFAOYSA-N
- 1091599-75-5
- SCHEMBL20704389
-
- Inchi: 1S/C6H5BrClNO/c1-3-4(7)2-5(8)6(10)9-3/h2H,1H3,(H,9,10)
- InChI Key: PEKVCTLNJKQROM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(NC=1C)=O)Cl
Computed Properties
- Exact Mass: 220.92430Da
- Monoisotopic Mass: 220.92430Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.1Ų
5-bromo-3-chloro-6-methylpyridin-2(1H)-one Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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